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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AVE 0991 is a nonpeptide, orally active agonist of the Mas receptor, mimicking the biological

effects of Angiotensin-(1-7) [Ang-(1-7)].[1][2][3] It is a valuable tool for investigating the renin-

angiotensin system (RAS), particularly the protective ACE2-Ang-(1-7)-Mas axis.[3] AVE 0991
competitively binds to the Ang-(1-7) receptor with an IC50 of 21 nM.[1][2][4] Its use in in vitro

studies requires precise preparation of stock solutions to ensure experimental reproducibility

and accuracy. These application notes provide a detailed protocol for the preparation, storage,

and use of AVE 0991 solutions in cell culture applications.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of AVE 0991.

Table 1: Physical and Chemical Properties of AVE 0991

Property Value

Molecular Weight 580.72 g/mol [4]

Appearance Off-white to yellow solid[4]

CAS Number 304462-19-9[4]
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Table 2: Solubility of AVE 0991 and its Sodium Salt

Compound Solvent Solubility Notes

AVE 0991 DMSO
≥ 41.67 mg/mL (71.76

mM)[5]

Sonication is

recommended to aid

dissolution.[1][5] Use

of newly opened,

hygroscopic DMSO is

advised.[5]

Water < 0.1 mg/mL
Considered insoluble.

[1]

AVE 0991 Sodium

Salt
DMSO

100 mg/mL (165.92

mM)

Sonication is

recommended.[6]

Water 50 mg/mL (82.96 mM)
Sonication is

recommended.[6]

Table 3: Recommended Storage Conditions

Form Temperature Duration Source(s)

Powder -20°C 3 years [1][5]

Stock Solution in

DMSO
-80°C 1-2 years [1][5]

-20°C 1 year [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AVE 0991 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO), the most common solvent for in vitro use.

Materials:
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AVE 0991 powder (MW: 580.72 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Bath sonicator

Procedure:

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent moisture absorption.

Weigh AVE 0991: In a sterile microcentrifuge tube, accurately weigh 5.81 mg of AVE 0991
powder. Perform this step in a chemical fume hood and wear appropriate personal protective

equipment (PPE).

Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.01 mol/L x 0.001 L x 580.72 g/mol x 1000 = 5.81 mg

Add Solvent: Add 1 mL of sterile DMSO to the tube containing the AVE 0991 powder.

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound.

Sonication (If Necessary): If the solution is not clear, place the tube in a bath sonicator for 5-

10 minutes until the powder is fully dissolved.[1]

Aliquot and Store: Dispense the 10 mM stock solution into smaller, single-use aliquots in

sterile cryovials to avoid repeated freeze-thaw cycles.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[5]
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Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the 10 mM stock solution into a final working concentration

for treating cells.

Materials:

10 mM AVE 0991 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM)

Sterile polypropylene tubes

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM AVE 0991 stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your cell culture medium.

Formula: (C1)(V1) = (C2)(V2)

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution needed

C2 = Desired final concentration (e.g., 10 µM)

V2 = Final volume of working solution (e.g., 1 mL)

Example for 10 µM working solution:

(10,000 µM)(V1) = (10 µM)(1000 µL)

V1 = 1 µL

Prepare Working Solution: Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed

cell culture medium to achieve a final concentration of 10 µM. Mix gently by pipetting.
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Vehicle Control: It is critical to prepare a vehicle control by adding the same volume of

DMSO to the cell culture medium (e.g., 1 µL of DMSO in 999 µL of medium). This ensures

that any observed effects are due to the compound and not the solvent.

Apply to Cells: Use the freshly prepared working solution to treat your cells immediately.

Typical working concentrations reported in the literature range from 0.1 µM to 10 µM.[7]
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Stock Solution Preparation

Working Solution and Application
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Caption: Workflow for AVE 0991 solution preparation.
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Caption: Simplified signaling pathway of AVE 0991.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing AVE
0991 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

